2-chloro-6-fluoro-N-(1-isopropyl-4-piperidinyl)benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-(1-propan-2-ylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C15H20ClFN2O/c1-10(2)19-8-6-11(7-9-19)18-15(20)14-12(16)4-3-5-13(14)17/h3-5,10-11H,6-9H2,1-2H3,(H,18,20)
• InChI Key: JZKZVOVSEKFHPH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)NC(=O)C2=C(C=CC=C2Cl)F
• Molecular Formula: C15H20ClFN2O
• Molecular Weight: 298.78 g/mol

Description

2-chloro-6-fluoro-N-(1-isopropyl-4-piperidinyl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the benzamide family and has been found to have a number of interesting properties that make it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of 2-chloro-6-fluoro-N-(1-isopropyl-4-piperidinyl)benzamide is not fully understood, but it is believed to act as an antagonist at the dopamine D3 receptor. This receptor is involved in a number of important physiological processes, including the regulation of mood, motivation, and reward. By blocking the activity of this receptor, 2-chloro-6-fluoro-N-(1-isopropyl-4-piperidinyl)benzamide may be able to modulate these processes and provide insights into the underlying mechanisms of various disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-6-fluoro-N-(1-isopropyl-4-piperidinyl)benzamide are still being studied, but early research suggests that this compound may have a number of interesting effects on the body. For example, it has been shown to reduce the levels of certain neurotransmitters in the brain, including dopamine and serotonin. It has also been found to have effects on other physiological systems, such as the cardiovascular system.

Advantages and Limitations for Lab Experiments

There are a number of advantages and limitations associated with the use of 2-chloro-6-fluoro-N-(1-isopropyl-4-piperidinyl)benzamide in laboratory experiments. One of the main advantages is its high potency, which allows researchers to use very small amounts of the compound in their experiments. This can be particularly useful in studies that require large numbers of animals or cell cultures. However, one of the main limitations of this compound is its potential toxicity, which can make it difficult to work with in certain situations.

Future Directions

There are a number of potential future directions for research on 2-chloro-6-fluoro-N-(1-isopropyl-4-piperidinyl)benzamide. One promising area of research involves the use of this compound as a tool for studying the mechanisms of action of various drugs and other compounds. Another potential area of research involves the development of new compounds that are based on the structure of 2-chloro-6-fluoro-N-(1-isopropyl-4-piperidinyl)benzamide. These compounds could have a wide range of potential applications in the fields of medicine and scientific research.

Synthesis Methods

The synthesis of 2-chloro-6-fluoro-N-(1-isopropyl-4-piperidinyl)benzamide is a complex process that involves a number of different steps. The most commonly used method for synthesizing this compound involves the reaction of 2-chloro-6-fluorobenzoyl chloride with N-(1-isopropyl-4-piperidinyl)amine in the presence of a base such as triethylamine. This reaction results in the formation of the desired compound, which can then be purified using a variety of techniques.

Scientific Research Applications

2-chloro-6-fluoro-N-(1-isopropyl-4-piperidinyl)benzamide has been found to have a number of potential applications in scientific research. One of the most promising areas of research involves the use of this compound as a tool for studying the mechanisms of action of various drugs and other compounds. By using 2-chloro-6-fluoro-N-(1-isopropyl-4-piperidinyl)benzamide as a reference compound, researchers can gain valuable insights into the ways in which other compounds interact with the body.